Cas no 68767-16-8 (2-(4-((2-Oxocyclohexyl)methyl)phenyl)propanoic acid)

• Product Name: 2-(4-((2-Oxocyclohexyl)methyl)phenyl)propanoic acid
• CAS No: 68767-16-8
• MF: C₁₆H₂₀O₃
• MW: 260.328205108643
• CID: 1034811
• PubChem ID: 13391493
• Update Time: 2025-04-20

2-(4-((2-Oxocyclohexyl)methyl)phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-((2-Oxocyclohexyl)methyl)phenyl)propanoic acid
• 2-[4-[(2-oxocyclohexyl)methyl]phenyl]propanoic acid
• 3-(CARBOXYMETHYL)-6-(3-HYDROXYPHENYL)-4-METHYL-2-OXOMORPHOLIN-4-IUM CHLORIDE
• (+/-)-2-[4-(2-oxocyclohexylmethyl)phenyl]propionic acid
• 2-(4-((2-Oxocyclohexyl)methyl)phenyl)propanoicacid
• (+/-)-2-[4-(2-oxocyclohexylmethyl)phenyl]-propionic acid
• DTXSID10539139
• SCHEMBL9063273
• 68767-16-8
• JLGLDJKSKWKYNN-UHFFFAOYSA-N
• CHEMBL304049
• 2-{4-[(2-Oxocyclohexyl)methyl]phenyl}propanoic acid
• 2-[4-(2-oxocyclohexan-1-ylmethyl)phenyl]propionic acid
• 2-[4-(2-Oxocyclohexan-1-ylmethyl)phenyl]-propionic Acid
• DB-291790

• MDL： MFCD00870908
• Inchi： 1S/C16H20O3/c1-11(16(18)19)13-8-6-12(7-9-13)10-14-4-2-3-5-15(14)17/h6-9,11,14H,2-5,10H2,1H3,(H,18,19)
• InChI Key： JLGLDJKSKWKYNN-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1CC1C=CC(C(C(=O)O)C)=CC=1

Computed Properties

• Exact Mass: 260.14124450g/mol
• Monoisotopic Mass: 260.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.4Ų